Cas no 25654-25-5 (2-Propanone, 1-(2-piperidinylidene)-, (1Z)- (9CI))

• Product Name: 2-Propanone, 1-(2-piperidinylidene)-, (1Z)- (9CI)
• CAS No: 25654-25-5
• MF: C₈H₁₃NO
• MW: 139.194922208786
• CID: 913942
• PubChem ID: 13612463
• Update Time: 2025-04-19

2-Propanone, 1-(2-piperidinylidene)-, (1Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(2-piperidinylidene)-, (1Z)- (9CI)
• AKOS006350529
• (1Z)-1-(2-Piperidinylidene)-2-propanone
• 25654-25-5
• DTXSID301281062
• SCHEMBL7989075

• Inchi： 1S/C8H13NO/c1-7(10)6-8-4-2-3-5-9-8/h6,9H,2-5H2,1H3/b8-6-
• InChI Key： GQTROZSIASULKJ-VURMDHGXSA-N
• SMILES： O=C(C)/C=C1/CCCCN/1

Computed Properties

• Exact Mass: 139.099714038g/mol
• Monoisotopic Mass: 139.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1Ų